Cas no 578735-93-0 (N4-cyclohexyl-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4,6-triamine)

• Product Name: N4-cyclohexyl-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4,6-triamine
• CAS No: 578735-93-0
• MF: C₁₇H₂₉N₇O₃
• MW: 379.45726275444
• CID: 5475454
• Update Time: 2025-10-29

N4-cyclohexyl-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4,6-triamine Chemical and Physical Properties

Names and Identifiers

• 4-N-cyclohexyl-2-N-(3-morpholin-4-ylpropyl)-5-nitropyrimidine-2,4,6-triamine
• N4-cyclohexyl-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4,6-triamine

• Inchi： 1S/C17H29N7O3/c18-15-14(24(25)26)16(20-13-5-2-1-3-6-13)22-17(21-15)19-7-4-8-23-9-11-27-12-10-23/h13H,1-12H2,(H4,18,19,20,21,22)
• InChI Key： RXUPVVUPJOZDPV-UHFFFAOYSA-N
• SMILES： C1(NCCCN2CCOCC2)=NC(N)=C([N+]([O-])=O)C(NC2CCCCC2)=N1

Additional information on N4-cyclohexyl-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4,6-triamine

Recent Advances in the Study of N4-cyclohexyl-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4,6-triamine (CAS: 578735-93-0)

The compound N4-cyclohexyl-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4,6-triamine (CAS: 578735-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine scaffold and functionalized side chains, has shown promising potential in various therapeutic applications, particularly in the modulation of protein kinases and other key cellular targets. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, providing a foundation for its development as a novel therapeutic agent.

One of the most notable findings in recent research is the compound's ability to selectively inhibit specific kinase pathways involved in cancer cell proliferation. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that N4-cyclohexyl-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4,6-triamine exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, a critical signaling cascade in many malignancies. The study utilized in vitro and in vivo models to validate its efficacy, showing significant tumor growth suppression with minimal off-target effects.

Further investigations have focused on the compound's pharmacokinetic profile and optimization for clinical use. Researchers have employed advanced computational modeling and structure-activity relationship (SAR) studies to enhance its bioavailability and reduce metabolic instability. For instance, modifications to the morpholine and cyclohexyl groups have been explored to improve binding affinity and solubility, as reported in a recent *ACS Chemical Biology* article. These efforts aim to bridge the gap between preclinical findings and potential human trials.

In addition to its anticancer properties, N4-cyclohexyl-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4,6-triamine has also been investigated for its role in neurodegenerative diseases. A 2024 study highlighted its neuroprotective effects in models of Alzheimer's disease, where it was found to reduce amyloid-beta aggregation and oxidative stress. This dual functionality underscores its versatility as a therapeutic candidate, though further research is needed to elucidate its mechanisms in different biological contexts.

Despite these advancements, challenges remain in the development of this compound. Issues such as synthetic scalability, potential toxicity at higher doses, and resistance mechanisms in target cells must be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles, as evidenced by recent patent filings and collaborative research initiatives.

In conclusion, N4-cyclohexyl-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4,6-triamine represents a promising scaffold for drug discovery, with applications spanning oncology and neurology. Continued research into its molecular interactions and therapeutic potential will be crucial for translating these findings into clinical benefits. The compound's unique chemical properties and biological activities position it as a key player in the next generation of targeted therapies.